Cas no 524961-60-2 (4-Acetylbicyclo[2.2.2]octane-1-carboxylic acid)

• Product Name: 4-Acetylbicyclo[2.2.2]octane-1-carboxylic acid
• CAS No: 524961-60-2
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 6293198
• PubChem ID: 58449726
• Update Time: 2025-05-21

4-Acetylbicyclo[2.2.2]octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z3304108515
• 524961-60-2
• EN300-6477450
• 4-Acetylbicyclo[2.2.2]octane-1-carboxylic acid
• SCHEMBL10164829

• Inchi： 1S/C11H16O3/c1-8(12)10-2-5-11(6-3-10,7-4-10)9(13)14/h2-7H2,1H3,(H,13,14)
• InChI Key： QLXWCPILHHAJRX-UHFFFAOYSA-N
• SMILES： OC(C12CCC(C(C)=O)(CC1)CC2)=O

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Acetylbicyclo[2.2.2]octane-1-carboxylic acid

Comprehensive Overview of 4-Acetylbicyclo[2.2.2]octane-1-carboxylic acid (CAS No. 524961-60-2)

4-Acetylbicyclo[2.2.2]octane-1-carboxylic acid (CAS No. 524961-60-2) is a specialized organic compound with a unique bicyclic structure, combining acetyl and carboxylic acid functional groups. This compound has garnered significant attention in pharmaceutical and material science research due to its rigid bicyclo[2.2.2]octane framework, which enhances stability and reactivity. Researchers are increasingly exploring its potential as a building block for drug discovery, catalysis, and polymer chemistry, aligning with the growing demand for sustainable and high-performance materials.

The molecular structure of 4-Acetylbicyclo[2.2.2]octane-1-carboxylic acid features a bridged ring system, offering steric constraints that are valuable in designing stereoselective reactions. Its carboxylic acid moiety allows for further derivatization, making it a versatile intermediate in synthetic chemistry. Recent studies highlight its role in developing bioactive molecules, particularly in targeting enzyme inhibition and receptor modulation, topics frequently searched in academic and industrial databases.

In the context of green chemistry, this compound is being investigated for its potential in eco-friendly synthesis routes. With the rise of AI-driven drug design, computational tools are being employed to predict its interactions with biological targets, a hot topic in cheminformatics forums. Users often search for "applications of bicyclic compounds" or "carboxylic acid derivatives in medicine," reflecting broader interest in its utility.

From an industrial perspective, 4-Acetylbicyclo[2.2.2]octane-1-carboxylic acid is explored for its thermal stability, a critical factor in high-performance polymers. Its compatibility with nanotechnology applications, such as nanocarriers for drug delivery, is another area of active research. These aspects resonate with trending searches like "advanced material synthesis" and "nanoscale drug delivery systems."

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring purity and consistency—a priority for laboratories adhering to Good Manufacturing Practices (GMP). The compound's spectral data and synthetic protocols are frequently requested in chemical databases, underscoring its relevance in method development.

In summary, 4-Acetylbicyclo[2.2.2]octane-1-carboxylic acid (CAS No. 524961-60-2) represents a multifaceted tool for modern chemistry, bridging gaps between theoretical research and practical applications. Its adaptability to emerging trends like AI-aided molecular design and sustainable chemistry ensures its continued prominence in scientific discourse.